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Compound of Interest

Compound Name: Eliglustat-d15

Cat. No.: B8135464

For researchers, scientists, and drug development professionals requiring high-purity
Eliglustat-d15 for use as an internal standard, several commercial suppliers offer this
reference material. This technical guide provides a comparative overview of available suppliers
and a detailed experimental protocol for the quantification of eliglustat in biological matrices
using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with Eliglustat-d15 as
an internal standard.

Commercial Supplier Overview

A summary of commercial suppliers for Eliglustat-d15 reference standard is provided below,
offering a comparison of key product specifications. It is recommended to contact the suppliers
directly for the most current pricing and availability.
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Eliglustat.

Experimental Protocol: Quantification of Eliglustat

in Rat Plasma using UPLC-MS/MS

This section details a validated ultra-performance liquid chromatography-tandem mass

spectrometry (UPLC-MS/MS) method for the quantification of eliglustat in rat plasma.

Eliglustat-d15 can be utilized as the internal standard (IS) in this assay to ensure accuracy

and precision by correcting for variations during sample preparation and analysis.
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Materials and Reagents

 Eliglustat reference standard

Eliglustat-d15 internal standard

Acetonitrile (HPLC grade)

Formic acid (LC-MS grade)

Water (LC-MS grade)

Rat plasma

Sample Preparation (Protein Precipitation)

e To 100 pL of rat plasma, add the working solution of Eliglustat-d15 internal standard.

Add 300 pL of acetonitrile to precipitate plasma proteins.

Vortex the mixture vigorously for 1 minute.

Centrifuge the samples at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the
precipitated proteins.

Carefully transfer the supernatant to a clean tube for analysis.

UPLC-MS/MS System and Conditions

e UPLC System: Waters ACQUITY UPLC or equivalent
e Column: Acquity BEH C18 (2.1 mm x 50 mm, 1.7 pm)
» Mobile Phase:

o A: 0.1% formic acid in water

o B: Acetonitrile
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e Gradient Elution: A gradient elution program should be optimized to ensure sufficient
separation of eliglustat and the internal standard from matrix components.

e Flow Rate: 0.40 mL/min
o Mass Spectrometer: XEVO TQ-S triple quadrupole tandem mass spectrometer or equivalent
« lonization Source: Electrospray ionization (ESI) in positive ion mode
o Detection Mode: Multiple Reaction Monitoring (MRM)
o Eliglustat: m/z 405.4 - 84.1

o Internal Standard (Bosutinib in cited method, adapt for Eliglustat-d15): m/z 530.2 -
141.2 (example)

Method Validation

The analytical method should be validated according to regulatory guidelines (e.g., FDA, EMA)
to ensure its reliability. Key validation parameters include:

« Linearity

« Accuracy and Precision

« Selectivity and Specificity

o Matrix effect

« Recovery

« Stability

Signaling Pathway and Experimental Workflow

Diagrams

To further illustrate the context and application of Eliglustat-d15, the following diagrams are
provided.
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Mechanism of Action of Eliglustat
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Experimental Workflow for Bioanalysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Eliglustat-d15 Reference Standard]. BenchChem, [2025]. [Online PDF]. Available at:
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reference-standard]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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